Methyl 3-[2-(3-bromophenyl)-1,3-thiazol-4-yl]propanoate

• IUPAC Name: methyl 3-[2-(3-bromophenyl)-1,3-thiazol-4-yl]propanoate
• InChI: InChI=1S/C13H12BrNO2S/c1-17-12(16)6-5-11-8-18-13(15-11)9-3-2-4-10(14)7-9/h2-4,7-8H,5-6H2,1H3
• InChI Key: FGCPREKMOPNJGJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCC1=CSC(=N1)C2=CC(=CC=C2)Br
• Molecular Formula: C13H12BrNO2S
• Molecular Weight: 326.21 g/mol

Description

Methyl 3-[2-(3-bromophenyl)-1,3-thiazol-4-yl]propanoate is a chemical compound that has been extensively studied for its potential use in various scientific fields. It is a thiazole-based compound that has shown promising results in scientific research, particularly in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of Methyl 3-[2-(3-bromophenyl)-1,3-thiazol-4-yl]propanoate is not fully understood. However, it is believed to work by inhibiting various enzymes and proteins that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
Methyl 3-[2-(3-bromophenyl)-1,3-thiazol-4-yl]propanoate has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl 3-[2-(3-bromophenyl)-1,3-thiazol-4-yl]propanoate in lab experiments is its ability to exhibit various biological activities. It has also been shown to be relatively easy to synthesize and purify. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of Methyl 3-[2-(3-bromophenyl)-1,3-thiazol-4-yl]propanoate. One potential direction is the development of new derivatives of this compound with improved biological activities. Another potential direction is the study of the mechanism of action of this compound to better understand its potential use in the treatment of various diseases. Additionally, further studies are needed to determine the safety and toxicity of this compound in humans.

Synthesis Methods

The synthesis of Methyl 3-[2-(3-bromophenyl)-1,3-thiazol-4-yl]propanoate involves the reaction of 3-bromophenyl isothiocyanate and methyl 3-bromoacrylate in the presence of a base. The resulting product is then purified using column chromatography.

Scientific Research Applications

Methyl 3-[2-(3-bromophenyl)-1,3-thiazol-4-yl]propanoate has been extensively studied for its potential use in medicinal chemistry. It has been shown to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.